![molecular formula C6H2F5NO2S B6186192 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid CAS No. 2639440-55-2](/img/no-structure.png)
2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid
Description
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the preparation of “2,2-difluoro-2-(5-(trifluoromethyl)pyridin-2-yl)acetic acid” involves taking DMSO master liquid, adding PEG300, mixing and clarifying, then adding Tween 80, mixing and clarifying, and finally adding ddH2O, mixing and clarifying .Chemical Reactions Analysis
The chemical reactions involving similar compounds are diverse. For example, “Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate” is used as a reactant for the preparation of difluorocyclopropenes and difluorocarbene reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds vary. For instance, “Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate” has a boiling point of 117-118 °C and a density of 1.509 g/mL at 25 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid involves the reaction of 2,2-difluoroacetic acid with 4-(trifluoromethyl)-1,3-thiazol-2-amine in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "2,2-difluoroacetic acid", "4-(trifluoromethyl)-1,3-thiazol-2-amine", "Coupling agent (e.g. EDC, HATU, DIC)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoroacetic acid (1.0 equiv) and 4-(trifluoromethyl)-1,3-thiazol-2-amine (1.1 equiv) in a suitable solvent (e.g. DMF, DMSO) under nitrogen atmosphere.", "Step 2: Add the coupling agent (1.1 equiv) to the reaction mixture and stir at room temperature for 12-24 hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Purify the crude product by column chromatography or recrystallization to obtain 2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid as a white solid." ] } | |
CAS RN |
2639440-55-2 |
Product Name |
2,2-difluoro-2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid |
Molecular Formula |
C6H2F5NO2S |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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